Cas no 2569617-48-5 ((4-bromo-5-methyl-1-tetrahydropyran-2-yl-pyrazol-3-yl)methanol)

• Product Name: (4-bromo-5-methyl-1-tetrahydropyran-2-yl-pyrazol-3-yl)methanol
• CAS No: 2569617-48-5
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.14
• MDL: MFCD34576481
• CID: 5109371
• Update Time: 2026-03-03

(4-bromo-5-methyl-1-tetrahydropyran-2-yl-pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol, 4-bromo-5-methyl-1-(tetrahydro-2H-pyran-2-yl)-
• (4-bromo-5-methyl-1-tetrahydropyran-2-yl-pyrazol-3-yl)methanol

• MDL： MFCD34576481
• Inchi： 1S/C10H15BrN2O2/c1-7-10(11)8(6-14)12-13(7)9-4-2-3-5-15-9/h9,14H,2-6H2,1H3
• InChI Key： HESFQBOREONMBF-UHFFFAOYSA-N
• SMILES： N1(C2OCCCC2)C(C)=C(Br)C(CO)=N1

Additional information on (4-bromo-5-methyl-1-tetrahydropyran-2-yl-pyrazol-3-yl)methanol

Introducing (4-bromo-5-methyl-1-tetrahydropyran-2-yl-pyrazol-3-yl)methanol (CAS No. 2569617-48-5): A Compound with Promising Applications in Chemical and Pharmaceutical Research

Chemical research continues to evolve with the discovery and characterization of novel compounds that hold significant potential in various applications, particularly in the pharmaceutical and biotechnology sectors. One such compound, (4-bromo-5-methyl-1-tetrahydropyran-2-yl-pyrazol-3-yl)methanol (CAS No. 2569617-48-5), has garnered attention due to its unique structural features and the potential biological activities it may exhibit. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical properties, potential applications, and recent research findings that underscore its significance in the field.

The molecular structure of (4-bromo-5-methyl-1-tetrahydropyran-2-yl-pyrazol-3-yl)methanol is characterized by a combination of heterocyclic rings, specifically a tetrahydropyran ring and a pyrazole ring, which are linked through a methanol moiety. The presence of a bromine atom at the 4-position of the tetrahydropyran ring and a methyl group at the 5-position adds further complexity to its structure, potentially influencing its reactivity and biological interactions. Such structural features make it an intriguing candidate for further investigation in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Pyrazole derivatives, in particular, have been extensively studied for their role in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a tetrahydropyran ring into the pyrazole framework in (4-bromo-5-methyl-1-tetrahydropyran-2-yl-pyrazol-3-yl)methanol may enhance its binding affinity to biological targets and modulate specific physiological pathways.

One of the key aspects that make this compound noteworthy is its potential as a building block for more complex molecules. The presence of functional groups such as the bromine atom and the hydroxymethyl group provides opportunities for further chemical modifications through various synthetic strategies. For instance, cross-coupling reactions can be employed to introduce additional substituents or to connect this compound with other pharmacophores, thereby expanding its utility in drug design.

Recent studies have begun to explore the pharmacological profile of related compounds that share structural similarities with (4-bromo-5-methyl-1-tetrahydropyran-2-yl-pyrazol-3-yl)methanol. These studies have revealed promising results regarding their ability to interact with specific enzymes and receptors involved in disease processes. For example, modifications of the pyrazole ring have been shown to influence the activity of enzymes such as kinases, which are often implicated in cancer progression. The unique structural features of this compound may similarly contribute to its potential as an inhibitor or modulator of such enzymes.

The synthesis of (4-bromo-5-methyl-1-tetrahydropyran-2-yl-pyrazol-3-yl)methanol presents an interesting challenge for synthetic chemists due to the complexity of its framework. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have enabled the efficient formation of carbon-carbon bonds necessary for building the heterocyclic core. Additionally, computational methods can aid in predicting optimal reaction conditions and assessing the potential yield and purity of synthesized compounds.

In addition to its synthetic significance, this compound holds potential applications in materials science and industrial chemistry. The unique electronic properties conferred by its heterocyclic structure may make it suitable for use in organic electronics or as a precursor for more complex materials with specialized functions. Furthermore, its stability under various conditions suggests that it could be utilized in industrial processes where robustness is essential.

The future research directions for (4-bromo-5-methyl-1-tetrahydropyran-2-yl-pyrazol-3-ylmethanol

In conclusion, (4-bromo -5 -methyl -1 -tetrahydrop yran -2 - yl -pyrazol -3 - ylmethanol